1-((4-ethoxy-3-methylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

• IUPAC Name: 1-(4-ethoxy-3-methylphenyl)sulfonyl-2-phenyl-4,5-dihydroimidazole
• InChI: InChI=1S/C18H20N2O3S/c1-3-23-17-10-9-16(13-14(17)2)24(21,22)20-12-11-19-18(20)15-7-5-4-6-8-15/h4-10,13H,3,11-12H2,1-2H3
• InChI Key: FPVZMCVRMJVYTH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCN=C2C3=CC=CC=C3)C
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol
• CAS No.: 832685-79-7

Description

1-((4-ethoxy-3-methylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole is a useful research compound. Its molecular formula is C18H20N2O3S and its molecular weight is 344.4g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant Capacity and Reaction Pathways

The study of antioxidants and their capacity, particularly through assays such as ABTS and DPPH, highlights the importance of chemical structures in determining antioxidant activity. For instance, the review on ABTS/PP decolorization assays discusses the reaction pathways that underlie antioxidant capacity measurements, emphasizing the role of phenolic compounds and their interactions with radical species (Ilyasov et al., 2020). This suggests that compounds with phenolic structures or capable of forming specific adducts with radicals may exhibit significant antioxidant properties.

Synthesis and Transformation of Imidazole Derivatives

The synthesis and chemical transformation of imidazole derivatives, as reviewed by Abdurakhmanova et al. (2018), indicate the versatility and significant biological activity of this chemical class. The methods for synthesizing 4-phosphorylated imidazole derivatives and their wide range of biological activities, including anti-inflammatory and antihypertensive effects, demonstrate the potential utility of imidazole compounds in medicinal chemistry (Abdurakhmanova et al., 2018).

Antimicrobial Activity of Imidazole Derivatives

Bifonazole, an imidazole antifungal agent, exemplifies the antimicrobial potential within this chemical class. Its broad spectrum of activity against dermatophytes, yeasts, and certain bacteria underscores the relevance of imidazole derivatives in treating superficial mycoses. This suggests that structural analogs within the imidazole family may also hold promise for antimicrobial applications (Lackner & Clissold, 1989).

Sulfonamide Applications

The relevance of sulfonamides in various therapeutic areas, including their antibacterial, antifungal, and antitumour properties, indicates the potential utility of sulfonyl groups in drug design. The review by Gulcin and Taslimi (2018) on sulfonamide inhibitors provides an overview of the diverse applications of this functional group, from antibacterial agents to their roles in cancer therapy, showcasing the broad utility and significance of sulfonamide-containing compounds in medicine (Gulcin & Taslimi, 2018).